Cas no 1804473-49-1 (3-(Fluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-5-carboxaldehyde)
3-(Fluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-5-carboxaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-(Fluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-5-carboxaldehyde
-
- Inchi: 1S/C9H7F4NO3/c1-16-7-6(4-15)2-5(3-10)8(14-7)17-9(11,12)13/h2,4H,3H2,1H3
- InChI Key: MWKWIEHLNKXPRQ-UHFFFAOYSA-N
- SMILES: FCC1C(=NC(=C(C=O)C=1)OC)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 261
- XLogP3: 2.3
- Topological Polar Surface Area: 48.4
3-(Fluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-5-carboxaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029085996-1g |
3-(Fluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-5-carboxaldehyde |
1804473-49-1 | 97% | 1g |
$1,445.30 | 2022-04-02 |
3-(Fluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-5-carboxaldehyde Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
Additional information on 3-(Fluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-5-carboxaldehyde
Research Brief on 3-(Fluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-5-carboxaldehyde (CAS: 1804473-49-1)
The compound 3-(Fluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-5-carboxaldehyde (CAS: 1804473-49-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic aldehyde, characterized by its unique fluorinated and methoxy substituents, has shown promising potential as a key intermediate in the synthesis of bioactive molecules. Recent studies have explored its applications in drug discovery, particularly in the development of novel enzyme inhibitors and receptor modulators.
One of the most notable advancements involving this compound is its role in the synthesis of small-molecule inhibitors targeting kinases and other enzymes implicated in cancer and inflammatory diseases. Researchers have utilized its reactive aldehyde group for selective modifications, enabling the creation of highly specific pharmacophores. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the development of selective JAK2 inhibitors, which are critical for treating myeloproliferative disorders.
In addition to its pharmacological applications, 3-(Fluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-5-carboxaldehyde has been investigated for its physicochemical properties. Its stability under physiological conditions and favorable pharmacokinetic profile make it an attractive candidate for further optimization. Recent computational studies have also highlighted its potential as a scaffold for fragment-based drug design, leveraging its ability to form stable interactions with target proteins.
Despite these promising findings, challenges remain in the large-scale synthesis and purification of this compound. Researchers are actively exploring novel synthetic routes to improve yield and reduce production costs. A 2024 report in Organic Process Research & Development outlined a scalable, one-pot synthesis method that significantly enhances efficiency while maintaining high purity.
Looking ahead, the versatility of 3-(Fluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-5-carboxaldehyde positions it as a valuable tool in medicinal chemistry. Ongoing research aims to expand its applications beyond kinase inhibitors, including its potential use in covalent drug design and as a probe for studying enzyme mechanisms. Collaborative efforts between academia and industry are expected to accelerate its translation into clinical candidates.
1804473-49-1 (3-(Fluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-5-carboxaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)